Cas no 11138-11-7 (Barrium ferrite)

• Product Name: Barrium ferrite
• CAS No: 11138-11-7
• MF: BaFe₁₂O₁₉
• MW: 1111.45561313629
• MDL: MFCD00075637
• CID: 86484
• Update Time: 2025-07-31

Barrium ferrite Chemical and Physical Properties

Names and Identifiers

• Barrium ferrite
• Barium ferrite
• BARIUM DODECAIRON NONADECAOXIDE
• barium(+2) cation
• dodecaferric
• oxygen(-2) anion
• BARIUM IRON OXIDE
• BARIUM FERRITE, powder
• Barrium ferrite, powder
• BARIUM FERRITE, -325 MESH

• MDL： MFCD00075637
• Inchi： 1S/Ba.12Fe.19O
• InChI Key： AJCDFVKYMIUXCR-UHFFFAOYSA-N
• SMILES： O([Fe]=O)[Fe]=O.O([Fe]=O)[Fe]=O.O([Fe]=O)[Fe]=O.O([Fe]=O)[Fe]=O.O([Fe]=O)[Fe]=O.O([Fe]=O)[Fe]=O.O=[Ba]

Computed Properties

• Exact Mass: 1113.027924
• Monoisotopic Mass: 1113.027924
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 32
• Rotatable Bond Count: 12
• Complexity: 0
• Covalently-Bonded Unit Count: 7
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 19
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Fine powder.
• Density: 5,28 g/cm3
• Melting Point: >1315℃
• Boiling Point: Not available
• Flash Point: Not available
• PSA: 277.29000
• LogP: -1.98480
• Vapor Pressure: Not available
• Solubility: Not available

Barrium ferrite Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN 1564 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 20/22
• Safety Instruction： 28
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• HazardClass：6.1
• TSCA：Yes
• Risk Phrases：20/22

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Alkaline earth metal organides Alkaline earth metal oxides

Additional information on Barrium ferrite

Barrium Ferrite (CAS No. 11138-11-7): An Overview of Its Properties, Applications, and Recent Research Advances

Barrium Ferrite (CAS No. 11138-11-7) is a compound that has garnered significant attention in the fields of materials science and chemical engineering due to its unique magnetic properties and versatile applications. This article provides a comprehensive overview of Barrium Ferrite, including its chemical structure, physical properties, synthesis methods, and recent advancements in research and applications.

Chemical Structure and Physical Properties

Barrium Ferrite is a hexagonal ferrimagnetic material with the chemical formula BaFe₁₂O₁₉. It belongs to the class of hexaferrites, which are known for their high coercivity and remanence, making them ideal for various magnetic applications. The compound crystallizes in the magnetoplumbite structure, characterized by a complex arrangement of iron and oxygen atoms around barium ions. This structure contributes to its excellent magnetic properties, including high saturation magnetization and thermal stability.

The physical properties of Barrium Ferrite are influenced by its crystal structure. It exhibits a high Curie temperature (approximately 450°C), which means it retains its magnetic properties even at elevated temperatures. Additionally, it has a low density (5.05 g/cm³) and high resistivity, making it suitable for use in electronic devices where thermal management is crucial.

Synthesis Methods

The synthesis of Barrium Ferrite can be achieved through various methods, each with its own advantages and limitations. The most common methods include solid-state reaction, sol-gel process, co-precipitation, and hydrothermal synthesis.

• Solid-State Reaction: This method involves mixing barium carbonate (BaCO₃) and iron oxide (Fe₂O₃) in stoichiometric proportions, followed by calcination at high temperatures (typically 900-1200°C). The solid-state reaction is simple and cost-effective but may result in larger particle sizes and lower purity.
• Sol-Gel Process: In this method, metal alkoxides or metal salts are dissolved in a suitable solvent to form a sol, which is then gelled and calcined to produce the desired compound. The sol-gel process allows for better control over particle size and morphology, resulting in higher purity and better crystallinity.
• Co-Precipitation: This method involves the simultaneous precipitation of barium and iron hydroxides from an aqueous solution by adjusting the pH. The precipitated hydroxides are then calcined to form Barrium Ferrite. Co-precipitation is a simple and scalable method but may require additional purification steps to remove impurities.
• Hydrothermal Synthesis: This method involves the reaction of metal salts in an aqueous solution under high pressure and temperature conditions. Hydrothermal synthesis can produce highly crystalline nanoparticles with controlled size and shape, making it suitable for advanced applications.

Magnetic Properties and Applications

The magnetic properties of Barrium Ferrite make it an essential material in various industries. Its high coercivity (up to 400 kA/m) and remanence (up to 0.4 T) make it ideal for use in permanent magnets, magnetic recording media, and magnetic sensors. In the electronics industry, Barrium Ferrite-based materials are used in ferrite cores for transformers, inductors, and microwave devices due to their low loss characteristics at high frequencies.

In recent years, there has been growing interest in using Barrium Ferrite-based nanoparticles for biomedical applications. These nanoparticles can be functionalized with targeting ligands or drugs for use in magnetic resonance imaging (MRI), drug delivery systems, and hyperthermia treatments. The biocompatibility and low toxicity of these nanoparticles make them attractive candidates for these applications.

Recent Research Advances

The field of research on Barrium Ferrite-based materials is rapidly evolving, driven by the need for improved performance in existing applications and the development of new applications. Recent studies have focused on enhancing the magnetic properties of these materials through doping with other elements such as cobalt (Co), nickel (Ni), or manganese (Mn). Doping can modify the crystal structure and improve the coercivity and remanence of the material.

A study published in the Journal of Materials Chemistry C (2022) reported the synthesis of Co-doped barium ferrite nanoparticles using a sol-gel process. The researchers found that Co-doping significantly enhanced the coercivity of the material while maintaining its high saturation magnetization. These doped nanoparticles showed promise for use in high-frequency electronic devices due to their improved magnetic properties.

In another study published in ACS Applied Materials & Interfaces (2023), researchers explored the use of barium ferrite nanoparticles as drug delivery carriers for cancer therapy. The nanoparticles were functionalized with folic acid to target cancer cells specifically. The study demonstrated that these nanoparticles could effectively deliver anticancer drugs to tumor sites while minimizing side effects on healthy tissues.

Sustainability and Environmental Impact

The production and use of barium ferrite-based materials raise important considerations regarding sustainability and environmental impact. While barium ferrite itself is not considered hazardous, the mining and processing of raw materials can have environmental consequences if not managed properly. Recent research has focused on developing more sustainable synthesis methods that reduce energy consumption and minimize waste generation.

A study published in Green Chemistry (2021) reported a green synthesis method for barium ferrite using plant extracts as reducing agents. This method not only reduced the environmental impact but also produced nanoparticles with excellent magnetic properties suitable for various applications.

Conclusion

Barrium Ferrite (CAS No. 11138-11-7) is a versatile material with unique magnetic properties that make it valuable in various industries, including electronics, biomedical applications, and sustainable technologies. Ongoing research continues to enhance its performance through doping strategies and develop new applications that leverage its unique characteristics. As sustainability becomes an increasingly important consideration, efforts to develop more environmentally friendly synthesis methods will play a crucial role in ensuring the continued relevance of this material in future technological advancements.